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Compound of Interest

Compound Name:
3-(2,4,5-Trimethylphenyl)prop-2-

enal

CAS No.: 1564055-13-5

Cat. No.: B2742003

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth analysis of 2,4,5-Trimethylbenzaldehyde, a significant carbonyl

compound. While the initial query referenced "2,4,5-Trimethylcinnamaldehyde," available

scientific literature and chemical databases predominantly recognize 2,4,5-

Trimethylbenzaldehyde. This document will focus on the latter, providing its established

nomenclature, properties, and scientific context. It is plausible that "cinnamaldehyde" was a

misnomer for "benzaldehyde," as both are aromatic aldehydes but differ in the structure of the

side chain attached to the benzene ring.

Nomenclature and Identification
Correctly identifying a chemical compound is the cornerstone of scientific research. The

International Union of Pure and Applied Chemistry (IUPAC) provides a systematic method for

naming chemical compounds, ensuring there is no ambiguity.

IUPAC Name
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The official IUPAC name for the compound with the CAS number 5779-72-6 is 2,4,5-

trimethylbenzaldehyde.[1][2] This name precisely describes the molecular structure: a

benzaldehyde molecule with three methyl groups (trimethyl) attached to the benzene ring at the

2, 4, and 5 positions.

Synonyms and Common Names
In addition to its systematic IUPAC name, 2,4,5-Trimethylbenzaldehyde is known by several

other names in literature and commercial listings. These synonyms are crucial for

comprehensive literature searches and procurement.

Duraldehyde[1][2][3][4]

Durylaldehyde[1][2][3][4]

Benzaldehyde, 2,4,5-trimethyl-[1][2][4]

A comprehensive list of identifiers is provided in the table below.

Identifier Type Value Source

CAS Number 5779-72-6 PubChem[1], NIST[2]

Molecular Formula C10H12O PubChem[1], NIST[2]

IUPAC Name 2,4,5-trimethylbenzaldehyde PubChem[1], NIST[2]

InChI

InChI=1S/C10H12O/c1-7-4-

9(3)10(6-11)5-8(7)2/h4-6H,1-

3H3

PubChem[1], NIST[2]

InChIKey
LROJZZICACKNJL-

UHFFFAOYSA-N
PubChem[1], NIST[2]

SMILES CC1=CC(=C(C=C1C)C=O)C PubChem[1]

EC Number 678-621-7 PubChem[1]
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Understanding the physicochemical properties of a compound is essential for its application in

research and development, particularly for designing experimental conditions and predicting its

behavior.

Property Value Unit Source

Molecular Weight 148.20 g/mol
PubChem[1],

Cheméo[3]

Physical Description Solid HMDB[1]

Melting Point 41-46 °C Sigma-Aldrich[5]

43.5 °C HMDB[1]

Flash Point 110 °C Sigma-Aldrich[5]

Assay Purity 90% Sigma-Aldrich[5]

>97.0% (GC) TCI Chemicals[6]

Synthesis and Reactivity
While specific, detailed synthesis protocols for 2,4,5-Trimethylbenzaldehyde are not extensively

documented in the provided search results, general principles of aldehyde synthesis can be

applied. A common route to substituted benzaldehydes involves the formylation of the

corresponding substituted benzene.

The reactivity of 2,4,5-Trimethylbenzaldehyde is primarily dictated by the aldehyde functional

group. This group is susceptible to nucleophilic attack and can undergo a variety of reactions,

including:

Oxidation: To form 2,4,5-trimethylbenzoic acid.

Reduction: To form (2,4,5-trimethylphenyl)methanol.

Condensation Reactions: Such as aldol or Knoevenagel condensations, to form larger, more

complex molecules.
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The presence of three electron-donating methyl groups on the benzene ring activates the ring

towards electrophilic aromatic substitution, although the steric hindrance from these groups can

influence the regioselectivity of such reactions.

Applications and Areas of Research
2,4,5-Trimethylbenzaldehyde serves as a valuable building block in organic synthesis.[6] Its

utility is rooted in its ability to participate in reactions that form new carbon-carbon and carbon-

heteroatom bonds, making it a precursor for more complex molecular architectures.

Chemical Intermediate: It is a key intermediate in the synthesis of various organic

compounds. Its structural framework is a component of more complex molecules

investigated in medicinal chemistry and materials science. For instance, the related

compound 2,4,5-trimethoxybenzaldehyde is a crucial intermediate in the synthesis of Active

Pharmaceutical Ingredients (APIs).[7][8]

Research Applications: Studies have reported on the dipole moments of 2,4,5-

trimethylbenzaldehyde, which can be influenced by temperature and electric fields.[5] It has

also been identified as a volatile constituent in the leaves of Eryngium foetidum L.[5]

The broader class of cinnamaldehydes, which may have been the source of the initial query's

terminology, demonstrates a wide range of biological activities, including antimicrobial, anti-

inflammatory, and anticancer properties.[9][10] This highlights the potential for structurally

related aromatic aldehydes in drug discovery.

Safety and Handling
Proper handling of any chemical is paramount for laboratory safety. 2,4,5-

Trimethylbenzaldehyde is classified as a hazardous substance with specific handling and

storage requirements.

GHS Hazard Classification
According to the Globally Harmonized System of Classification and Labelling of Chemicals

(GHS), 2,4,5-Trimethylbenzaldehyde is classified as follows:

Skin Irritation (Category 2): Causes skin irritation.[1][6][11]
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Serious Eye Irritation (Category 2A): Causes serious eye irritation.[1][6][11]

Specific Target Organ Toxicity — Single Exposure (Category 3), Respiratory Tract Irritation:

May cause respiratory irritation.[1]

The corresponding hazard statements are H315, H319, and H335.[5][6]

Recommended Safety Protocols
Personal Protective Equipment (PPE):

Gloves: Wear protective gloves.[11]

Eye/Face Protection: Wear safety glasses or a face shield.[11]

Clothing: Wear a protective suit or lab coat.

Handling and Storage:

Wash hands and any exposed skin thoroughly after handling.[11]

Avoid breathing fumes, dust, or vapors. Use in a well-ventilated area.[12]

Store in a tightly-closed container in a cool, dry, and well-ventilated place.[12]

Recommended storage temperature is 2-8°C.[12][13]

Keep away from sources of ignition as it is a combustible solid.[5][12]

First Aid Measures:

Skin Contact: Wash with plenty of soap and water. If irritation occurs, seek medical attention.

[11][12]

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if

present and easy to do. Continue rinsing. If eye irritation persists, get medical advice.[11][12]

Inhalation: Remove the person to fresh air and keep comfortable for breathing.[14]
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Experimental Workflow: Compound Verification and
Analysis
The following diagram outlines a typical workflow for the verification and analysis of a chemical

sample, such as 2,4,5-Trimethylbenzaldehyde, in a research setting.

Procurement & Initial Checks

Physicochemical Characterization Spectroscopic & Chromatographic Analysis

Data Validation & Use

Procure 2,4,5-Trimethylbenzaldehyde

Review Certificate of Analysis (CoA)

Visual Inspection
(Color, Form)

Melting Point Determination Solubility Tests NMR Spectroscopy
(¹H, ¹³C) Mass Spectrometry (MS) Infrared (IR) Spectroscopy Gas Chromatography (GC) for Purity

Compare Data with Literature Values

Decision: Proceed with Experiment

Data Matches

Decision: Reject Batch

Discrepancy Found
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Caption: Workflow for the verification of 2,4,5-Trimethylbenzaldehyde.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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